Cas no 477498-96-7 (ethyl 3-(2-chlorobenzamido)-1-benzofuran-2-carboxylate)

• Product Name: ethyl 3-(2-chlorobenzamido)-1-benzofuran-2-carboxylate
• CAS No: 477498-96-7
• MF: C₁₈H₁₄ClNO₄
• MW: 343.761064052582
• CID: 6529952
• Update Time: 2025-06-08

ethyl 3-(2-chlorobenzamido)-1-benzofuran-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 3-(2-chlorobenzamido)-1-benzofuran-2-carboxylate
• 2-Benzofurancarboxylic acid, 3-[(2-chlorobenzoyl)amino]-, ethyl ester

• Inchi： 1S/C18H14ClNO4/c1-2-23-18(22)16-15(12-8-4-6-10-14(12)24-16)20-17(21)11-7-3-5-9-13(11)19/h3-10H,2H2,1H3,(H,20,21)
• InChI Key： YVSOVMSIOCJTNJ-UHFFFAOYSA-N
• SMILES： O1C2=CC=CC=C2C(NC(=O)C2=CC=CC=C2Cl)=C1C(OCC)=O

Experimental Properties

• Density: 1.366±0.06 g/cm3(Predicted)
• Boiling Point: 426.4±40.0 °C(Predicted)
• pka: 11.12±0.43(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on ethyl 3-(2-chlorobenzamido)-1-benzofuran-2-carboxylate

Ethyl 3-(2-chlorobenzamido)-1-benzofuran-2-carboxylate (CAS No. 477498-96-7): A Comprehensive Overview

Ethyl 3-(2-chlorobenzamido)-1-benzofuran-2-carboxylate, identified by its CAS number 477498-96-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and chemical synthesis. This compound belongs to the benzofuran family, a class of heterocyclic aromatic compounds known for their diverse biological activities and applications in medicinal chemistry. The structural features of ethyl 3-(2-chlorobenzamido)-1-benzofuran-2-carboxylate, particularly the presence of an amide group and a chloro-substituted benzene ring, make it a promising candidate for further exploration in drug discovery and synthetic chemistry.

The structure of ethyl 3-(2-chlorobenzamido)-1-benzofuran-2-carboxylate consists of a benzofuran core linked to a carboxylate ester group and an amide moiety attached to a chlorobenzene ring. This unique arrangement of functional groups provides multiple sites for chemical modification and interaction with biological targets. The amide bond in the molecule is particularly noteworthy, as it is a common pharmacophore in many bioactive compounds, contributing to their stability and bioavailability. Additionally, the chlorobenzene ring introduces electrophilic centers that can participate in various chemical reactions, making this compound versatile for synthetic applications.

In recent years, there has been growing interest in benzofuran derivatives due to their potential therapeutic properties. These compounds have been investigated for their roles in modulating various biological pathways, including inflammation, pain perception, and neurological disorders. The ethyl 3-(2-chlorobenzamido)-1-benzofuran-2-carboxylate molecule, with its complex structure, is being explored as a precursor or intermediate in the synthesis of more sophisticated pharmacological agents. Researchers are particularly interested in its ability to serve as a scaffold for designing novel drugs with improved efficacy and reduced side effects.

One of the most compelling aspects of ethyl 3-(2-chlorobenzamido)-1-benzofuran-2-carboxylate is its potential application in the development of antimicrobial agents. The presence of both an amide group and a chloro-substituted aromatic ring suggests that this compound may exhibit broad-spectrum antimicrobial activity. Preliminary studies have indicated that similar benzofuran derivatives have shown promising results against various bacterial and fungal strains. The amide moiety, in particular, is known to interact with microbial enzymes, disrupting essential metabolic pathways. Furthermore, the chlorine atom can enhance the compound's lipophilicity, facilitating its penetration through microbial cell membranes.

The pharmaceutical industry has been increasingly focused on discovering new therapeutic agents that can combat emerging resistant strains of pathogens. In this context, ethyl 3-(2-chlorobenzamido)-1-benzofuran-2-carboxylate represents a valuable asset for drug development pipelines. Its unique structural features make it an attractive candidate for further optimization through structure-activity relationship (SAR) studies. By modifying specific functional groups or introducing additional substituents, researchers can fine-tune the biological activity of this compound to target specific pathogens or diseases more effectively.

Beyond its antimicrobial potential, ethyl 3-(2-chlorobenzamido)-1-benzofuran-2-carboxylate has also been studied for its potential role in anticancer therapy. Benzofuran derivatives have demonstrated cytotoxic effects against various cancer cell lines by inhibiting key enzymes involved in tumor growth and proliferation. The amide bond in this compound can interact with cancer-specific targets, disrupting critical signaling pathways that drive malignancy. Additionally, the chlorobenzene ring may enhance the compound's ability to cross cell membranes, ensuring better bioavailability and therapeutic efficacy.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of compounds like ethyl 3-(2-chlorobenzamido)-1-benzofuran-2-carboxylate with greater accuracy before conducting expensive experimental trials. Molecular docking studies have shown that this molecule can bind to several protein targets associated with cancer and inflammation, suggesting its potential as a lead compound for drug development. These computational approaches have significantly accelerated the discovery process, allowing researchers to prioritize promising candidates based on their predicted binding affinities and mechanisms of action.

The synthesis of ethyl 3-(2-chlorobenzamido)-1-benzofuran-2-carboxylate presents both challenges and opportunities for synthetic chemists. The complexity of its structure requires careful planning and optimization to achieve high yields and purity. However, recent developments in synthetic methodologies have made it possible to construct such molecules more efficiently than ever before. For instance, palladium-catalyzed cross-coupling reactions have been employed to introduce functional groups at specific positions on the benzofuran core. These advances have not only improved the accessibility of this compound but also opened up new avenues for designing related derivatives with enhanced properties.

In conclusion, ethyl 3-(2-chlorobenzamido)-1-benzofuran-2-carboxylate (CAS No. 477498-96-7) is a multifaceted compound with significant potential in pharmaceutical research and drug development. Its unique structural features make it an attractive candidate for further exploration in various therapeutic areas, including antimicrobial and anticancer applications. With ongoing advancements in synthetic chemistry and computational biology, this molecule is poised to play a crucial role in the discovery of novel therapeutic agents that address unmet medical needs.